Cas no 94022-01-2 (1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI))

• Product Name: 1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI)
• CAS No: 94022-01-2
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 810430
• PubChem ID: 44149867
• Update Time: 2025-04-19

1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, trans- (9CI)
• (4aS,8aR)-3,3,6,7-tetramethyl-1,4,4a,5,8,8a-hexahydroisochromene
• trans-3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-1H-2-benzopyran
• EINECS 301-493-8
• DTXSID30240255
• 94022-01-2

• Inchi： 1S/C13H22O/c1-9-5-11-7-13(3,4)14-8-12(11)6-10(9)2/h11-12H,5-8H2,1-4H3/t11-,12-/m0/s1
• InChI Key： RZLXGTKIGFFSMN-RYUDHWBXSA-N
• SMILES： O1C[C@@H]2CC(C)=C(C)C[C@H]2CC1(C)C

Computed Properties

• Exact Mass: 194.167
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.894
• Boiling Point: 252°Cat760mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.46
• PSA: 9.23000
• LogP: 3.54790